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Compound of Interest

Compound Name: 9-Chloro Triamcinolone Acetonide

CAS No.: 10392-74-2

Cat. No.: B1146470 Get Quote

Part 1: Executive Safety Directive
Immediate Action Required: 9-Chloro Triamcinolone Acetonide (CAS 10392-74-2 / 10392-

75-3) is a halogenated synthetic corticosteroid with high potency.[1] It is classified as a

Reproductive Toxin (H360) and a Specific Target Organ Toxicant (H373).

Core Disposal Principle: Under no circumstances shall this compound be disposed of via

sanitary sewer (sink) or general refuse. All waste streams containing >0.1% of this compound

must be segregated as RCRA Hazardous Waste and slated for High-Temperature Incineration.

Part 2: Material Safety & Hazard Profiling
To ensure compliance and safety, operators must understand why strict protocols are in place.

This compound is not merely "chemical waste"; it is a potent endocrine disruptor.
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Hazard Category Classification Operational Implication

Reproductive Toxicity Category 1B (H360)

Zero-Tolerance Exposure:

Double-gloving and

containment in a fume hood or

isolator are mandatory during

waste transfer.[1]

Target Organ Toxicity STOT-RE Category 2 (H373)

Aerosol Control: Dust or

droplets generated during

disposal (e.g., crushing vials,

pipetting) can cause systemic

endocrine suppression.[1]

Environmental Aquatic Chronic (H413)

Sewer Ban: Strictly prohibited

from entering waterways. Even

trace amounts can disrupt

aquatic endocrine systems.

Chemical Structure Halogenated (Chlorine at C9)

Incineration Requirement: The

presence of chlorine requires

incineration at specific

temperatures (>1000°C) to

prevent the formation of

dioxins/furans during thermal

destruction.

Part 3: Disposal Workflow & Decision Logic
The following protocol utilizes a "Cradle-to-Grave" tracking system. Adherence ensures

compliance with EPA Resource Conservation and Recovery Act (RCRA) standards.

3.1 The "Black Container" Protocol
Unlike general pharmaceutical waste (often Blue/White bins), 9-Chloro Triamcinolone
Acetonide should be treated as RCRA Hazardous.[1]

Container Type: RCRA-compliant black container (or satellite accumulation container labeled

"Hazardous Waste").
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Labeling: Must be labeled "Hazardous Waste - Toxic, Halogenated."[1]

Contents: Pure substance, stock solutions, and highly contaminated solids (>3% weight).

3.2 Decontamination of Surfaces & Glassware
Corticosteroids are lipophilic. Simple water rinsing is ineffective and spreads contamination.

Solubilization: Rinse glassware with a solvent in which the steroid is soluble (e.g., Methanol

or Acetone).

Collection: Collect this first rinse as hazardous halogenated solvent waste.

Wash: Wash glassware with a surfactant (detergent) and water. This secondary rinse can

generally go to the drain if the first solvent rinse was thorough, but site-specific EHS rules

may require collecting the first aqueous rinse as well.

3.3 Visualized Decision Tree
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Figure 1: Decision matrix for segregating 9-Chloro Triamcinolone Acetonide waste streams

based on physical state and concentration.

Part 4: Detailed Operational Protocols
Protocol A: Solid Waste (Pure Substance)

Do not solubilize solid waste to pour it down the drain. This is a violation of the EPA

"Sewering Ban" (40 CFR Part 266 Subpart P).

Transfer solid material directly into a wide-mouth HDPE hazardous waste jar.

Label as: *“Waste 9-Chloro Triamcinolone Ac

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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